Cas no 63035-00-7 (2-cyano-N-(3,5-dichlorophenyl)acetamide)

• Product Name: 2-cyano-N-(3,5-dichlorophenyl)acetamide
• CAS No: 63035-00-7
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• MDL: MFCD00116882
• CID: 876077
• PubChem ID: 737514
• Update Time: 2025-05-25

2-cyano-N-(3,5-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-(3,5-dichlorophenyl)acetamide
• 2-CYANO-N-(3,5-DICHLORO-PHENYL)-ACETAMIDE
• N-(3,5-dichlorophenyl)-2-cyanoacetamide
• n1-(3,5-dichlorophenyl)-2-cyanoacetamide
• Enamine_002938
• LS-02935
• CS-0218574
• ALBB-008534
• HMS1402F12
• Acetamide, 2-cyano-N-(3,5-dichlorophenyl)-
• STK317965
• AKOS000115147
• SB79925
• EN300-01407
• 63035-00-7
• DTXSID30353253
• Z56838566
• SCHEMBL9819103
• G30133
• MFCD00116882

• MDL： MFCD00116882
• Inchi： 1S/C9H6Cl2N2O/c10-6-3-7(11)5-8(4-6)13-9(14)1-2-12/h3-5H,1H2,(H,13,14)
• InChI Key： JFQBJFTZFREUNU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(CC#N)=O)Cl

Computed Properties

• Exact Mass: 227.98600
• Monoisotopic Mass: 227.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 442.2±45.0 °C at 760 mmHg
• Flash Point: 221.2±28.7 °C
• PSA: 52.89000
• LogP: 2.91858
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-cyano-N-(3,5-dichlorophenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-cyano-N-(3,5-dichlorophenyl)acetamide

2-Cyano-N-(3,5-Dichlorophenyl)Acetamide: A Comprehensive Overview

2-Cyano-N-(3,5-Dichlorophenyl)Acetamide, also known by its CAS registry number CAS No. 63035-00-7, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a cyano group attached to an acetamide moiety, further substituted with a dichlorophenyl group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule in research and development.

The molecular formula of 2-Cyano-N-(3,5-Dichlorophenyl)Acetamide is C9H6Cl2N2O, with a molecular weight of approximately 219.14 g/mol. Its structure consists of a benzene ring substituted with two chlorine atoms at the 3 and 5 positions, connected via an acetamide linkage to a cyano group. This arrangement not only enhances its stability but also contributes to its reactivity in various chemical reactions.

Recent studies have highlighted the potential of 2-Cyano-N-(3,5-Dichlorophenyl)Acetamide in the field of pharmacology. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel drug candidates. The compound's ability to act as a versatile building block has been leveraged in the creation of molecules with anti-inflammatory, antiviral, and anticancer properties.

In addition to its pharmacological applications, CAS No. 63035-00-7 has found utility in agricultural chemistry. Its dichlorophenyl group confers selectivity in interactions with biological systems, making it a promising candidate for the development of pesticides and herbicides. Recent advancements in green chemistry have also led to investigations into its use as an eco-friendly alternative to traditional agrochemicals.

The synthesis of 2-Cyano-N-(3,5-Dichlorophenyl)Acetamide typically involves multi-step reactions that require precise control over reaction conditions. Researchers have optimized synthetic routes to enhance yield and purity, ensuring that the compound meets the high standards required for both research and industrial applications.

In conclusion, 2-Cyano-N-(3,5-Dichlorophenyl)Acetamide, identified by its CAS number CAS No. 63035-00-7, stands as a testament to the ingenuity of modern chemistry. Its unique structure and versatile properties continue to drive innovation across multiple disciplines, solidifying its position as an essential compound in contemporary scientific research.